Cas no 1797276-94-8 (1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine)

• Product Name: 1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine
• CAS No: 1797276-94-8
• MF: C₁₆H₁₈FNO₃S₂
• MW: 355.447425365448
• CID: 5370599
• Update Time: 2025-05-20

1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1-benzothiophen-2-yl)-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• Methanone, (5-fluorobenzo[b]thien-2-yl)[3-[(2-methylpropyl)sulfonyl]-1-azetidinyl]-
• 1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine

• Inchi： 1S/C16H18FNO3S2/c1-10(2)9-23(20,21)13-7-18(8-13)16(19)15-6-11-5-12(17)3-4-14(11)22-15/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： DELBHXUUJOCRDM-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=C(F)C=C2C=1)(N1CC(S(CC(C)C)(=O)=O)C1)=O

Additional information on 1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine

1-(5-Fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine: A Comprehensive Overview

1-(5-Fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS No. 1797276-94-8) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in synthetic chemistry. The molecule comprises a benzothiophene core, a fluorine substituent, a sulfonyl group, and an azetidine ring, each contributing to its distinct chemical behavior and reactivity.

The benzothiophene moiety, a fused bicyclic structure consisting of a benzene ring and a thiophene ring, is known for its aromatic stability and electronic properties. The presence of a fluorine atom at the 5-position of the benzothiophene ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in various reactions. This fluorinated benzothiophene derivative has been explored in recent studies for its potential as a building block in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

The sulfonyl group attached to the azetidine ring adds another layer of functionality to this compound. Sulfonyl groups are known for their strong electron-withdrawing effects and their ability to enhance the stability of adjacent functional groups. In this case, the 2-methylpropanesulfonyl group contributes to the overall polarity and solubility of the molecule, making it more amenable to use in polar solvents or biological systems. Recent research has highlighted the importance of such groups in modulating the pharmacokinetic properties of drug candidates.

The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, plays a crucial role in the compound's structural integrity and reactivity. Azetidines are known for their ability to form stable amide bonds, which are critical in peptide synthesis and drug design. The combination of an azetidine ring with other functional groups in this compound makes it an attractive candidate for exploring new synthetic pathways and drug delivery systems.

Recent advancements in synthetic chemistry have enabled researchers to synthesize this compound with high precision and yield. The synthesis typically involves multi-step processes, including nucleophilic substitutions, condensation reactions, and cyclizations. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes, making large-scale production feasible for industrial applications.

In terms of applications, 1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine has shown promise in several areas. Its aromatic stability and functional group diversity make it an ideal candidate for use as an intermediate in pharmaceutical synthesis. For instance, it has been utilized as a key building block in the development of novel anti-inflammatory agents and anticancer drugs. The fluorinated benzothiophene moiety has been linked to enhanced bioavailability and reduced toxicity in preclinical studies.

Moreover, this compound has been explored for its potential as a precursor in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. The unique electronic properties imparted by the benzothiophene core make it suitable for applications in organic electronics. Recent studies have demonstrated its ability to form stable charge transfer complexes with other organic semiconductors, opening new avenues for device design.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of this compound. Preliminary results suggest that it exhibits moderate biodegradation under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further studies are required to fully understand its environmental impact and develop strategies for minimizing waste generation during its production.

In conclusion, 1-(5-fluoro-1-benzothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS No. 1797276-94-8) is a versatile compound with significant potential across multiple fields. Its unique structure combines aromatic stability with functional group diversity, making it an invaluable tool in modern synthetic chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic research and industrial applications.